Cas no 1726-65-4 (Aluminum, trihexadecyl-)

• Product Name: Aluminum, trihexadecyl-
• CAS No: 1726-65-4
• MF: C₄₈H₉₉Al
• MW: 703.281214952469
• CID: 175213
• PubChem ID: 16682964
• Update Time: 2025-04-23

Aluminum, trihexadecyl- Chemical and Physical Properties

Names and Identifiers

• Aluminum, trihexadecyl-
• trihexadecylalumane
• trihexadecylaluminium
• aluminum trihexadecan-1-ide
• HSDB 5851
• Tri(hexadecyl) aluminum
• Trihexadecylaluminum
• TRIPALMITYLALUMINIUM
• Q27270860
• EINECS 217-039-6
• DTXSID0027430
• 1726-65-4
• 8PP3HQM0YG
• TRI(HEXADECYL) ALUMINUM [HSDB]
• UNII-8PP3HQM0YG
• NS00082808
• Aluminum, trihexadecyl
• DTXCID407430

• Inchi： 1S/3C16H33.Al/c3*1-3-5-7-9-11-13-15-16-14-12-10-8-6-4-2;/h3*1,3-16H2,2H3;
• InChI Key： NHADXUOUFVKVEB-UHFFFAOYSA-N
• SMILES： [Al](CCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 702.75667
• Monoisotopic Mass: 702.756217
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 49
• Rotatable Bond Count: 45
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: g/cm3
• Boiling Point: 286.6°Cat760mmHg
• Flash Point: 135°C
• PSA: 0

Additional information on Aluminum, trihexadecyl-

Trihexadecyl Aluminum (CAS No. 1726-65-4): Properties, Applications, and Industry Insights

Trihexadecyl aluminum (CAS No. 1726-65-4), also known as aluminum trihexadecyl, is an organoaluminum compound with significant applications in specialty chemical synthesis and material science. This long-chain alkyl aluminum derivative has garnered attention due to its unique reactivity and compatibility with organic matrices, making it valuable for researchers and industrial applications.

The molecular structure of trihexadecyl aluminum features an aluminum center bonded to three hexadecyl (C16H33) groups. This configuration provides both lipophilic character and controlled reactivity, distinguishing it from shorter-chain aluminum alkyls. Recent studies highlight its role in advanced polymer catalysis, where its thermal stability (typically stable up to 180°C under inert atmosphere) proves advantageous for high-temperature processes.

In material science, aluminum trihexadecyl compounds are increasingly studied for surface modification applications. Their ability to form self-assembled monolayers on oxide surfaces has potential in nanotechnology and protective coatings. Industry reports indicate growing interest in these applications, particularly in electronics encapsulation and hydrophobic surface treatments—areas currently trending in materials research forums.

The synthesis of trihexadecyl aluminum typically involves the reaction of aluminum chloride with hexadecyl Grignard reagents, followed by careful purification. This process requires specialized handling under inert conditions, reflecting the compound's sensitivity to air and moisture. Analytical characterization commonly employs NMR spectroscopy (both ¹H and ²⁷Al nuclei) and mass spectrometry for quality verification.

Environmental considerations for aluminum alkyl compounds like 1726-65-4 have evolved significantly. Modern production facilities emphasize closed-system processing to minimize emissions, responding to the chemical industry's sustainability focus. Lifecycle analysis studies suggest that proper handling makes these compounds compatible with green chemistry principles when used judiciously in catalytic applications.

Market analysis shows steady demand for trihexadecyl aluminum derivatives in specialty chemical sectors, with compound annual growth projected at 4-6% through 2028. This growth aligns with expanding applications in high-performance materials rather than bulk chemical uses. Patent activity surrounding CAS 1726-65-4 has increased notably in the past five years, particularly for electronic material applications.

Researchers frequently inquire about the solubility of aluminum trihexadecyl in organic solvents—it exhibits excellent solubility in hydrocarbons like hexane and toluene but limited compatibility with polar solvents. This property profile makes it particularly useful for homogeneous catalysis in nonpolar reaction systems, a topic generating numerous academic citations recently.

Safety protocols for handling trihexadecyl aluminum compounds emphasize inert atmosphere techniques and appropriate personal protective equipment. While not classified as extremely hazardous, standard organometallic precautions apply. The compound's material safety data sheet (MSDS) details specific handling requirements that align with modern laboratory safety standards.

Emerging applications for CAS 1726-65-4 include its use as a precursor for aluminum-containing nanomaterials. Recent studies demonstrate its utility in producing aluminum oxide nanostructures with controlled porosity—a hot topic in materials science circles. This application capitalizes on the compound's clean decomposition pathways at elevated temperatures.

Quality specifications for industrial-grade trihexadecyl aluminum typically require ≥95% purity, with particular attention to residual halide content. Analytical certificates often include quantitative NMR data and Karl Fischer water content analysis. These specifications have tightened in recent years as applications become more sophisticated.

The price volatility of aluminum trihexadecyl products reflects raw material costs for long-chain alcohols used in synthesis. Current market prices range significantly based on purity and quantity, with research-grade material commanding premium pricing. Supply chain considerations have become increasingly important for this specialty chemical.

Comparative studies between trihexadecyl aluminum and other aluminum alkyls highlight its advantages in certain niche applications. The long alkyl chains provide superior solubility in organic media compared to trimethylaluminum, while maintaining sufficient reactivity for many transformations. This balance explains its growing adoption in specific catalytic systems.

Storage recommendations for 1726-65-4 specify airtight containers under nitrogen or argon atmosphere, typically at temperatures below 30°C. Proper storage maintains product stability for extended periods—an important consideration for industrial users managing inventory of specialty organometallics.

Future research directions for trihexadecyl aluminum compounds may explore their potential in renewable energy applications, particularly in battery material synthesis. Preliminary studies suggest possible roles in electrode material preparation, though this remains an emerging area requiring further investigation.

Regulatory status of aluminum trihexadecyl varies by region, but generally falls under standard organometallic compound regulations rather than more restrictive categories. Compliance with REACH and other chemical inventories is maintained by major manufacturers, ensuring global market access.

Technical literature on CAS 1726-65-4 continues to expand, with recent publications focusing on its mechanistic role in polymerization catalysis. These studies employ advanced spectroscopic techniques to elucidate reaction pathways, contributing to fundamental understanding of aluminum alkyl chemistry.